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Compound of Interest

Compound Name: 2-Ethyl-5-methylhexanamide

Cat. No.: B1211977 Get Quote

In-Depth Technical Guide: 2-Ethyl-5-
methylhexanamide
For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical information for 2-Ethyl-5-
methylhexanamide. Despite a comprehensive search of scientific literature and chemical

databases, detailed experimental protocols, specific biological activity data, and associated

signaling pathways for this compound are not publicly available at this time. The information

presented herein is based on computed data and general chemical knowledge.

Core Chemical Identifiers
A clear identification of a chemical compound is fundamental for all research and development

activities. The following table summarizes the key identifiers for 2-Ethyl-5-methylhexanamide.
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Identifier Value

CAS Number 102450-10-2

IUPAC Name 2-ethyl-5-methylhexanamide

Molecular Formula C9H19NO

Molecular Weight 157.25 g/mol

InChI
InChI=1S/C9H19NO/c1-4-8(9(10)11)6-5-

7(2)3/h7-8H,4-6H2,1-3H3,(H2,10,11)

InChIKey MXZJHUFPDPEROD-UHFFFAOYSA-N

Canonical SMILES CCC(CCC(C)C)C(=O)N

PubChem CID 59353

Computed Physicochemical Properties
The following table presents computed physicochemical properties for 2-Ethyl-5-
methylhexanamide. These values are predicted by computational models and have not been

experimentally verified.[1]

Property Value

XLogP3 2.2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 5

Exact Mass 157.146664230

Monoisotopic Mass 157.146664230

Topological Polar Surface Area 43.1 Å²

Heavy Atom Count 11

Complexity 121
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Synthesis and Experimental Protocols
Currently, there are no specific, publicly available, detailed experimental protocols for the

synthesis of 2-Ethyl-5-methylhexanamide. General methods for the synthesis of aliphatic

amides, such as the amidation of a corresponding carboxylic acid (2-Ethyl-5-methylhexanoic

acid) or the hydrolysis of a nitrile, could theoretically be employed. However, without

experimental validation, optimal reaction conditions, and purification methods remain

undetermined.

A general workflow for a potential synthesis via amidation of the corresponding carboxylic acid

is outlined below.
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Click to download full resolution via product page

Caption: A potential synthetic workflow for 2-Ethyl-5-methylhexanamide.

Biological Activity and Signaling Pathways
There is no specific information in the public domain regarding the biological activity or

potential signaling pathway interactions of 2-Ethyl-5-methylhexanamide. Aliphatic amides as

a broad class of compounds exhibit a wide range of biological activities. For instance, some

fatty acid amides act as signaling molecules, interacting with cannabinoid receptors or having

sleep-inducing effects. However, it is not possible to extrapolate these general activities to 2-
Ethyl-5-methylhexanamide without specific experimental data.

The logical relationship for investigating the biological activity of a novel compound like 2-
Ethyl-5-methylhexanamide would typically follow the workflow illustrated below.
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Caption: A standard workflow for determining the biological activity of a compound.

Conclusion
2-Ethyl-5-methylhexanamide is a defined chemical entity with established identifiers and

computed properties. However, a significant gap exists in the scientific literature regarding its

synthesis, experimental validation of its properties, and its biological effects. Further research is

required to elucidate these aspects. The information provided in this guide is intended to serve

as a foundational reference for researchers and professionals interested in this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethyl-5-methylhexanamide | C9H19NO | CID 59353 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CAS Number and chemical identifiers for 2-Ethyl-5-
methylhexanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211977#cas-number-and-chemical-identifiers-for-2-
ethyl-5-methylhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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